2-Amino-6,7-dichloro-3-ethoxy-quinoxaline

• Molecular Formula: C10H9Cl2N3O
• Molecular Weight: 258.10 g/mol
• IUPAC Name: 6,7-dichloro-3-ethoxyquinoxalin-2-amine
• InChI: InChI=1S/C10H9Cl2N3O/c1-2-16-10-9(13)14-7-3-5(11)6(12)4-8(7)15-10/h3-4H,2H2,1H3,(H2,13,14)
• InChI Key: DICRMJKYZWWAFI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC2=CC(=C(C=C2N=C1N)Cl)Cl

Description

2-Amino-6,7-dichloro-3-ethoxy-quinoxaline is a useful research compound. Its molecular formula is C10H9Cl2N3O and its molecular weight is 258.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3.46 g of 2,3,6,7-tetrachloroquinoxaline in 200 ml of ethanol was saturated with ammonia at 0° C. and was then shaken overnight at 80° C. under pressure in a Cook Hydrogenator. The solution was evaporated to dryness and the residue was triturated with water to obtain a buff crystalline solid. The latter was chromatographed over silica gel and was eluted with a 1-1 ethyl acetate-petroleum ether (b.p.=60° to 80° C.) mixture to obtain 1.36 g of 2-amino-6,7-dichloro-3-ethoxy-quinoxaline melting at 191°-193° C.